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Compound of Interest

Compound Name: 3,4-Dichlorobenzoic acid

Cat. No.: B181264 Get Quote

This document provides a comprehensive overview of the physical and chemical properties of

3,4-Dichlorobenzoic acid, with a primary focus on its melting point. It is intended for

researchers, scientists, and professionals in the field of drug development who require precise

data and standardized protocols for material characterization. This guide details the

experimental procedures for accurate melting point determination and discusses the

significance of this property in assessing compound purity.

Physicochemical Properties of 3,4-Dichlorobenzoic
Acid
3,4-Dichlorobenzoic acid is a chlorobenzoic acid with chloro substituents at the 3 and 4

positions of the benzene ring.[1][2] It is a white solid compound often used as an internal

standard in analytical chemistry or to study metabolic pathways.[2][3] A summary of its key

physical and chemical properties is presented below.

Table 1: Physical and Chemical Properties of 3,4-Dichlorobenzoic Acid
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Property Value Source(s)

IUPAC Name 3,4-dichlorobenzoic acid [1]

Synonyms Benzoic acid, 3,4-dichloro- [1]

CAS Number 51-44-5 [3][4]

Molecular Formula C₇H₄Cl₂O₂ [5][6]

Molecular Weight 191.01 g/mol [1][3][5]

Appearance Solid [3][6]

Melting Point 204-206 °C [2][3][6]

204.5 °C [5]

205-209 °C [7]

Boiling Point 317.8 °C at 760 mmHg [6]

Assay 99% [3]

Experimental Determination of Melting Point
The melting point of a crystalline solid is the temperature at which it transitions from the solid to

the liquid phase.[8] For a pure compound, this transition occurs over a narrow temperature

range, typically 0.5-1.0°C. The presence of impurities lowers and broadens the melting range,

making melting point determination a crucial technique for assessing the purity of a substance.

[8]

The most common method for determining the melting point of an organic solid involves

heating a small sample in a capillary tube and observing the temperature range over which it

melts. Modern laboratories typically use automated or semi-automated melting point apparatus,

such as a Mel-Temp or DigiMelt, which consist of a heated metal block and a calibrated

thermometer or digital sensor.[9]

Materials:

3,4-Dichlorobenzoic acid sample
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Melting point capillary tubes (one end sealed)

Mortar and pestle (optional, if sample is not a fine powder)

Melting point apparatus (e.g., DigiMelt, Mel-Temp)

Thermometer (calibrated) or digital temperature probe

Procedure:

Sample Preparation:

Ensure the 3,4-Dichlorobenzoic acid sample is completely dry and finely powdered. If

necessary, gently crush the crystals using a mortar and pestle.[10][11]

Invert an open-ended capillary tube and press the open end into the powder.

Tap the sealed end of the tube on a hard surface to pack the powder down. Repeat until a

column of 1-2 cm of tightly packed sample is obtained at the bottom of the tube.[10][11]

Apparatus Setup:

Place the prepared capillary tube into the sample holder of the melting point apparatus.

[11]

Set the starting temperature on the apparatus to about 5-10°C below the expected melting

point of 3,4-Dichlorobenzoic acid (~204°C).[9]

Measurement:

Begin heating the block. For a preliminary, rapid determination, a heating rate (ramp) of

10-20°C per minute can be used to find an approximate melting range.[9]

For an accurate measurement, use a slow heating rate of approximately 1-2°C per minute.

[9]

Record the temperature (T₁) at which the first drop of liquid appears.
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Continue heating slowly and record the temperature (T₂) at which the last solid crystal

melts completely.

The melting range is reported as T₁ to T₂. For a pure sample, this range should be narrow.

Post-Measurement:

Allow the apparatus to cool before performing subsequent measurements.

It is standard practice to perform at least two careful determinations to ensure the value is

consistent and reproducible.

The mixed melting point technique is a simple and effective method to confirm the identity of an

unknown compound if an authentic sample is available.[8]

Principle: If two different compounds are mixed, the mixture will behave as an impure

substance, resulting in a depressed and broadened melting range.[9] If the two compounds are

identical, the mixture will be pure, and the melting point will be sharp and unchanged.

Procedure:

Prepare a 50:50 mixture by thoroughly grinding together the unknown sample and an

authentic sample of 3,4-Dichlorobenzoic acid.

Determine the melting point of this mixture using the protocol described above.

Interpretation:

If the melting point of the mixture is sharp and matches the literature value for 3,4-
Dichlorobenzoic acid (e.g., 204-206°C), the unknown sample is identical to the authentic

sample.

If the melting point is significantly lower and occurs over a broad range, the unknown

sample is not 3,4-Dichlorobenzoic acid.[9]

Experimental Workflow Visualization
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The following diagram illustrates the logical workflow for determining the melting point of a solid

organic compound like 3,4-Dichlorobenzoic acid.

Sample Preparation

Measurement

Data Analysis & Reporting

Obtain Dry Sample

Grind to Fine Powder

Pack Capillary Tube

Place Tube in Apparatus

Set Heating Program
(Ramp Rate: 1-2°C/min)

Observe & Record T1
(Onset of Melting)

Observe & Record T2
(Completion of Melting)

Calculate Melting Range
(T1 - T2)

Compare with Literature Value

Report as Pure
(Sharp, Correct Range)

Match

Report as Impure
(Broad, Depressed Range)

No Match
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Click to download full resolution via product page

Workflow for Melting Point Determination.

Conclusion
The melting point is a fundamental physical property critical for the identification and purity

assessment of 3,4-Dichlorobenzoic acid. The accepted melting range for this compound is

consistently reported as 204-209°C. Adherence to standardized experimental protocols, such

as the capillary method detailed herein, is essential for obtaining accurate and reproducible

results. The use of techniques like mixed melting point determination further aids researchers

in confirming sample identity and ensuring the quality required for drug development and other

scientific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to the Melting Point of 3,4-
Dichlorobenzoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b181264#melting-point-of-3-4-dichlorobenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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